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Compound of Interest

Compound Name: Penconazole

Cat. No.: B033189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penconazole is a systemic triazole fungicide widely employed in viticulture for the effective
management of fungal diseases, most notably powdery mildew (Uncinula necator). As a sterol
demethylation inhibitor (DMI), penconazole disrupts the biosynthesis of ergosterol, a critical
component of fungal cell membranes, thereby inhibiting fungal growth and proliferation. Its
systemic nature allows for absorption by the leaves and acropetal translocation within the plant,
providing both protective and curative action. This document provides detailed application
notes and experimental protocols for the use of penconazole foliar sprays in a research and
development context, with a focus on viticulture.

Data Presentation

The following tables summarize quantitative data related to the application and residual activity
of penconazole in viticultural settings.

Table 1: Penconazole Application Parameters for Powdery Mildew Control
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Parameter

Recommended
Value/Range

Formulation
Example

ReferencelNotes

Application Rate

0.125 -1 ml/L

10% Emulsifiable
Concentrate (EC)

Rate can be adjusted
based on disease
pressure and
grapevine

phenological stage.

Spray Interval

7 - 21 days

Shorter intervals are
recommended during
periods of high
disease pressure and

rapid vine growth.

Application Timing

Pre-bloom, at bloom,

and at berry formation

Early season
applications are
critical to prevent the
establishment of

powdery mildew.

Adjuvants

Surfactants, Stickers,

Buffers

Non-ionic surfactants,
organosilicone

adjuvants

Adjuvants enhance
spray coverage,
adhesion, and

penetration.

Table 2: Residue and Dissipation of Penconazole in Grapes
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. Average L.
Time After . Dissipation . Pre-Harvest
L Residue Half-Life (T1/2)
Application (%) Interval (PHI)
(mglkg)
0 days (Initial
] 1.04 0 1.56 days 14 days
Deposit)
1 day 0.89 14.42
2 days 0.59 43.27
3 days 0.53 49.04
7 days 0.35 66.35
10 days 0.28 73.08
14 days <0.02 >98

Data synthesized from studies analyzing penconazole residues in grape berries following foliar
application.

Experimental Protocols

Protocol for Evaluating the Efficacy of Penconazole
Against Grape Powdery Mildew

This protocol outlines a field trial to assess the efficacy of different penconazole application
regimes.

1.1. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4 replicates per treatment.

Experimental Unit: A plot consisting of a specified number of grapevines (e.g., 5-10 vines).

Treatments:
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Untreated Control.

[e]

o

Penconazole at various concentrations (e.g., 0.25, 0.5, 1.0 ml/L of a 10% EC formulation).

[¢]

Penconazole in combination with different adjuvants.

[¢]

A standard commercial fungicide for comparison.

1.2. Materials and Equipment:

Penconazole formulation (e.g., 10% EC).
o Selected adjuvants (e.g., non-ionic surfactant, sticker).

o Calibrated research sprayer (e.g., backpack or tractor-mounted) equipped with appropriate
nozzles (e.g., hollow cone or flat fan).

o Personal Protective Equipment (PPE).
e Disease assessment tools (e.g., rating scales, handheld imaging devices).
1.3. Application Procedure:

o Timing: Initiate the first spray at a key phenological stage, such as when new shoots are 10-
15 cm long, and continue at 14-day intervals.

» Solution Preparation: Prepare the spray solution immediately before application. Add the
required amount of penconazole and any adjuvants to a known volume of water and mix
thoroughly.

o Sprayer Calibration: Calibrate the sprayer to deliver a consistent volume of spray per unit
area (e.g., 500-1000 L/ha), ensuring thorough coverage of the canopy to the point of runoff.

o Application: Apply the treatments to the designated plots, ensuring uniform coverage of all
foliage and fruit clusters. Use shields between plots to prevent spray drift.

* Record Keeping: Document all application details, including date, time, weather conditions,
spray volume, and any deviations from the protocol.
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1.4. Data Collection and Analysis:

o Disease Assessment: Evaluate the incidence and severity of powdery mildew on leaves and
bunches at regular intervals (e.g., 7 days after each application) using a standardized rating
scale (e.g., 0-5 scale, where 0 = no disease and 5 = >50% of tissue affected).

o Phytotoxicity: Visually assess vines for any signs of phytotoxicity (e.g., leaf burn, stunting)
after each application.

 Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an
RCBD to determine significant differences between treatments.

Protocol for Penconazole Residue Analysis in Grapes

This protocol describes the methodology for determining the dissipation and final residue levels
of penconazole in grape berries.

2.1. Field Application:

» Apply penconazole to grapevines at the desired rate and timing as described in the efficacy
protocol.

 Include an untreated control plot.
2.2. Sample Collection:

o Collect grape berry samples from each replicate plot at predetermined intervals after the final
application (e.g., 0, 1, 3, 5, 7, 10, and 14 days).

o Collect a representative sample from each plot (e.g., 1 kg of berries) from various parts of
the vines.

e Place samples in labeled bags and transport them to the laboratory in a cooler. Store frozen
at -20°C until analysis.

2.3. Sample Preparation and Extraction (QUEChERS Method):

 Homogenize the grape samples.
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e Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile and shake vigorously for 1 minute.

e Add a salt mixture (e.g., magnesium sulfate, sodium chloride) and shake for 1 minute.
o Centrifuge the sample.

» Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

» Perform dispersive solid-phase extraction (d-SPE) cleanup by adding a sorbent (e.g., PSA,
C18) to the aliquot and centrifuging.

 Filter the final extract into a vial for analysis.
2.4. Analytical Method:

 Instrumentation: Gas Chromatography (GC) with an Electron Capture Detector (ECD) or
Mass Spectrometry (MS) detector, or Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).

o Quantification: Quantify penconazole residues by comparing the peak areas of the samples
to a calibration curve prepared from certified reference standards.

o Data Analysis: Calculate the concentration of penconazole in mg/kg for each sample.
Determine the dissipation kinetics and half-life (T1/2) of penconazole on grapes.

Visualizations
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Figure 1. Experimental workflow for penconazole trials in viticulture.
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Figure 2. Penconazole's mode of action on fungal ergosterol synthesis.

 To cite this document: BenchChem. [Penconazole Foliar Spray in Viticulture: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033189#foliar-spray-application-techniques-for-
penconazole-in-viticulture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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